N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide

• IUPAC Name: N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C12H9ClN2O2S/c13-10-5-14-12(18-10)15-11(16)8-6-17-9-4-2-1-3-7(8)9/h1-5,8H,6H2,(H,14,15,16)
• InChI Key: YKEKERIZFIDQON-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)C(=O)NC3=NC=C(S3)Cl
• Molecular Formula: C12H9ClN2O2S
• Molecular Weight: 280.73 g/mol

Description

N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3β (GSK-3β), which is a serine/threonine kinase that plays a crucial role in a variety of cellular processes, including glycogen metabolism, gene expression, and cell cycle regulation.

Mechanism of Action

N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide inhibits N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream targets of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ, such as glycogen synthase and β-catenin, leading to their activation. The inhibition of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ by N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have a variety of physiological effects, including the regulation of glycogen metabolism, gene expression, and cell cycle regulation.
Biochemical and Physiological Effects:
N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to regulate glycogen metabolism by inhibiting the phosphorylation of glycogen synthase, leading to increased glycogen synthesis. It has also been shown to regulate gene expression by inhibiting the phosphorylation of β-catenin, leading to its stabilization and increased transcriptional activity. In addition, it has been shown to regulate cell cycle progression by inhibiting the phosphorylation of cyclin D1, leading to its stabilization and increased cell proliferation.

Advantages and Limitations for Lab Experiments

N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide has several advantages and limitations for lab experiments. Its potency and selectivity make it an ideal tool compound for studying the role of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ in various cellular processes. However, its inhibitory effect on N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ may have off-target effects on other cellular processes, which should be taken into account when interpreting experimental results. In addition, the compound's solubility and stability may limit its use in certain experimental conditions.

Future Directions

There are several future directions for the use of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide in scientific research. One direction is the investigation of its role in the regulation of autophagy, a cellular process that is involved in the degradation of damaged organelles and proteins. Another direction is the study of its effects on the regulation of circadian rhythms, which are important for the synchronization of physiological processes with the external environment. Finally, the development of more potent and selective N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ inhibitors based on the structure of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide has been described in the literature. The method involves the reaction of 5-chloro-2-mercaptobenzothiazole with 2,3-dihydrobenzofuran-3-carboxylic acid in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the desired product. The reaction is typically carried out in a suitable organic solvent, such as dichloromethane or dimethylformamide, under reflux conditions for several hours. The product can be purified by column chromatography or recrystallization.

Scientific Research Applications

N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamide has been used extensively in scientific research as a tool compound to study the role of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ in various cellular processes. It has been shown to be a potent and selective inhibitor of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ, with an IC50 value of around 10 nM. The compound has been used to investigate the role of N-(5-chloro-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-3-carboxamideβ in various diseases, including cancer, Alzheimer's disease, and diabetes. It has also been used to study the regulation of glycogen metabolism, gene expression, and cell cycle regulation.